Cas no 81424-66-0 (5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-benzamide compound with piperazine (2:1))

• Product name: 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-benzamide compound with piperazine (2:1)
• CAS No: 81424-66-0
• MF: C₃₀H₂₆Cl₄N₆O₈
• MW: 740.374843120575
• CID: 60337
• PubChem ID: 44152673

5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-benzamide compound with piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxy-benzamide compound with piperazine (2:1)
• 5-Chloro-N-(2-chloro-4-nitrophenyl)salicylamide, compound with piperazine (2:1)
• DTXSID601001984
• EINECS 279-760-2
• 5-Chloro-N-(2-chloro-4-nitrophenyl)-2-hydroxybenzene-1-carboximidic acid--piperazine (2/1)
• NS00090377
• 81424-66-0

• Inchi： InChI=1S/2C13H8Cl2N2O4.C4H10N2/c2*14-7-1-4-12(18)9(5-7)13(19)16-11-3-2-8(17(20)21)6-10(11)15;1-2-6-4-3-5-1/h2*1-6,18H,(H,16,19);5-6H,1-4H2
• InChI Key： POTQQSHAVRUBPV-UHFFFAOYSA-N
• SMILES： N1CCNCC1.ClC1=CC(C(NC2C=CC([N+]([O-])=O)=CC=2Cl)=O)=C(O)C=C1.ClC1=CC(C(NC2C=CC([N+]([O-])=O)=CC=2Cl)=O)=C(O)C=C1

Computed Properties

• Exact Mass: 740.054
• Monoisotopic Mass: 738.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2

Experimental Properties

• Boiling Point: 788.7°C at 760 mmHg
• Flash Point: 430.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides